Cas no 175723-23-6 (Butanoic acid, 3-oxo-, 1-methylheptyl ester)

Butanoic acid, 3-oxo-, 1-methylheptyl ester structure
175723-23-6 structure
Product Name:Butanoic acid, 3-oxo-, 1-methylheptyl ester
CAS No:175723-23-6
MF:C12H22O3
MW:214.301284313202
CID:1362174
Update Time:2024-08-17

Butanoic acid, 3-oxo-, 1-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-, 1-methylheptyl ester
    • Inchi: 1S/C12H22O3/c1-4-5-6-7-8-11(3)15-12(14)9-10(2)13/h11H,4-9H2,1-3H3
    • InChI Key: PDKMYPRHFNYVSJ-UHFFFAOYSA-N
    • SMILES: C(OC(C)CCCCCC)(=O)CC(=O)C

Computed Properties

  • Exact Mass: 214.15696

Experimental Properties

  • Density: 0.941±0.06 g/cm3(Predicted)
  • Boiling Point: 141 °C(Press: 16 Torr)
  • PSA: 43.37
  • pka: 10.55±0.46(Predicted)

Butanoic acid, 3-oxo-, 1-methylheptyl ester Related Literature

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd